Cas no 76829-01-1 (Przewaquinone B)

• Product Name: Przewaquinone B
• CAS No: 76829-01-1
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 2006706
• PubChem ID: 622085
• Update Time: 2025-04-21

Przewaquinone B Chemical and Physical Properties

Names and Identifiers

• Przewaquinone B
• 1-(Hydroxymethyl)-6-methylphenanthro[1,2-b]furan-10,11-dione
• CHEMBL4070130
• 1-(Hydroxymethyl)-6-methylphenanthro[1,2-b]furan-10,11-dione #
• SCHEMBL16152288
• 76829-01-1
• CETREAVXUDHZGK-UHFFFAOYSA-N
• Przewaquinone B
• AO-088/21192007

• Inchi： 1S/C18H12O4/c1-9-3-2-4-12-11(9)5-6-13-15(12)17(21)16(20)14-10(7-19)8-22-18(13)14/h2-6,8,19H,7H2,1H3
• InChI Key： CETREAVXUDHZGK-UHFFFAOYSA-N
• SMILES： O1C=C(CO)C2C(C(C3C4C=CC=C(C)C=4C=CC=3C1=2)=O)=O

Computed Properties

• Exact Mass: 292.07355886g/mol
• Monoisotopic Mass: 292.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives